Cas no 164991-89-3 (Segetalin B)

Segetalin B Properties

Names and Identifiers

• Cyclo(L-alanylglycyl-L-valyl-L-alanyl-L-tryptophyl)
• Segetalin B
• Segetaline B
• Vaccarin A
• Segetalin-B
• CHEMBL386632
• (3S,6S,9S,12S)-6-(1H-indol-3-ylmethyl)-3,9-dimethyl-12-propan-2-yl-1,4,7,10,13-pentazacyclopentadecane-2,5,8,11,14-pentone
• HY-107245
• 164991-89-3
• MS-29005
• SEGETALIN B
• E88615
• CS-0027753
• SCHEMBL151686
• AKOS040760076
• (3S,6S,9S,12S)-6-((1H-Indol-3-yl)methyl)-12-isopropyl-3,9-dimethyl-1,4,7,10,13-pentaazacyclopentadecane-2,5,8,11,14-pentaone
• product/154129
• Cyclo（AGAVW）
• (3S,6S,9S,12S)-6-(1H-indol-3-ylmethyl)-12-isopropyl-3,9-dimethyl-1,4,7,10,13-pentaazacyclopentadecane-2,5,8,11,14-pentone
• DA-77779
• segetalin B
• +Expand

• InChIKey： VBQDUSUKSGAFMN-OACKDKIBSA-N
• Inchi： 1S/C24H32N6O5/c1-12(2)20-24(35)28-14(4)22(33)29-18(9-15-10-25-17-8-6-5-7-16(15)17)23(34)27-13(3)21(32)26-11-19(31)30-20/h5-8,10,12-14,18,20,25H,9,11H2,1-4H3,(H,26,32)(H,27,34)(H,28,35)(H,29,33)(H,30,31)/t13-,14-,18-,20-/m0/s1
• SMILES： O=C1[C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])N([H])C([C@]([H])(C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C2=C([H])N([H])C3=C([H])C([H])=C([H])C([H])=C23)N([H])C([C@]([H])(C([H])([H])[H])N1[H])=O)=O)=O)=O

Computed Properties

• Exact Mass: 484.24341814 g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 484.24341814 g/mol
• Heavy Atom Count: 35
• Complexity: 833
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 161
• Molecular Weight: 484.5

Experimental Properties

• Boiling Point: 999.4±65.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 558.2±34.3 °C
• Solubility: Slightly soluble (1 g/l) (25 º C),
• Color/Form: No data avaiable
• pka: 13.35±0.70(Predicted)
• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Botanical Cyclopeptides